![molecular formula C7H9NS2 B1338540 3,5-Bis(methylthio)pyridine CAS No. 70999-08-5](/img/structure/B1338540.png)
3,5-Bis(methylthio)pyridine
Overview
Description
“3,5-Bis(methylthio)pyridine” is an important intermediate in the synthesis of bioactive compounds . It has been extensively investigated as a promising component in the design of novel therapeutics targeted at debilitating diseases, including cancer, inflammation, and microbial infections .
Synthesis Analysis
The synthesis of “this compound” involves various methods. For instance, the condensation worked with trifluoroacetic acid to provide the regio-isomeric pyrazolo . Another method involves the solvothermal method .
Molecular Structure Analysis
The molecular formula of “this compound” is C₇H₉NS₂ . Its molecular weight is 171.283 g/mol . The structure of this compound has been established by X-ray crystallographic analysis .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are complex. For instance, it has been used in the Rhodium catalysed C-3/5 methylation of pyridines using temporary dearomatisation .
Physical And Chemical Properties Analysis
“this compound” is a compound with a molecular weight of 171.28300 . The exact physical properties such as density, boiling point, and melting point are not available . It is incompatible with strong oxidizing agents .
Scientific Research Applications
Synthesis and Complex Formation
- Synthesis of Redox-Active Ligands : 3,5-Bis(methylthio)pyridine derivatives are synthesized for creating redox-active bis-pyridine ligands. These ligands, like 4',5'-bis(methylthio)-4,5-bis(2-pyridylethynyl)tetrathiafulvalene, are used to form complexes with copper, showing charge transfer from the ligand to the copper atom (Isomura et al., 2007).
Antioxidant Agents
- Development of Antioxidant Agents : The compound bis(methylthio)methylene malononitrile, a derivative of this compound, is used to develop potent antioxidant agents. These compounds show significant antioxidant activity and are synthesized using various nucleophiles (Vartale et al., 2016).
Molecular Characterization and Theoretical Studies
- Density Functional Theory (DFT) Studies : π-conjugated pyridine-based tetrathiafulvalene derivatives, including those with this compound structures, are synthesized and characterized. DFT calculations are used to study their molecular structures and properties (Niu et al., 2014).
Polymer Synthesis
- Hyperbranched Polyelectrolytes : Derivatives of this compound, such as 3,5-bis(bromomethyl)pyridine hydrobromide, are synthesized and used to create new hyperbranched polyelectrolytes. These materials are of interest due to their unique structural and electronic properties (Monmoton et al., 2008).
Catalysis
- Catalytic Applications : Bis(imino)pyridine cobalt methyl complexes, which can include this compound units, are used as catalysts for the hydroboration of alkenes. They exhibit high activity and selectivity, making them valuable for organic synthesis and industrial applications (Obligacion & Chirik, 2013).
Spectroscopic and Bioactive Characteristics
- Investigating Bioactivity : Derivatives like 3,5-bis(2,5-dimethylphenyl)pyridine, related to this compound, are synthesized and studied using various spectroscopic techniques. DFT is applied to analyze their molecular structure and bioactive characteristics, highlighting their potential biological activity (Akram et al., 2020).
Organocatalysis
- Organocatalysts for Transesterification : Novel zwitterionic salts derived from this compound compounds are used as organocatalysts for transesterification reactions. They demonstrate effectiveness in catalyzing these reactions under specific conditions (Ishihara et al., 2008).
Electropolymerization
- Electropolymerization Studies : The synthesis and electropolymerization of 3,5-dithienylpyridines and their complexes, including those derived from this compound, are explored. These compounds are valuable for creating new electrochromic polymers with potential applications in materials science (Krompiec et al., 2008).
Molecular Modeling and Experimental Studies
- Thermodynamic and Transport Properties : Pyridinium-based ionic liquids, including those with this compound structures, are studied through molecular dynamics and experimental methods. This research provides insights into the thermodynamic and transport properties of these ionic liquids, which have potential applications in various fields (Cadena et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
3,5-bis(methylsulfanyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NS2/c1-9-6-3-7(10-2)5-8-4-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHIPPVMKHQKIOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC(=CN=C1)SC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30500189 | |
Record name | 3,5-Bis(methylsulfanyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30500189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70999-08-5 | |
Record name | 3,5-Bis(methylsulfanyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30500189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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